Cas no 74058-83-6 (1,6-Bis(2-sulfanylidene-1,3-thiazolidin-3-yl)hexane-1,6-dione)

• Product Name: 1,6-Bis(2-sulfanylidene-1,3-thiazolidin-3-yl)hexane-1,6-dione
• CAS No: 74058-83-6
• MF: C₁₂H₁₆N₂O₂S₄
• MW: 348.527637481689
• CID: 541670
• PubChem ID: 4866772
• Update Time: 2025-05-24

1,6-Bis(2-sulfanylidene-1,3-thiazolidin-3-yl)hexane-1,6-dione Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinethione, 3,3'-(1,6-dioxo-1,6-hexanediyl)bis-
• 1,6-bis(2-sulfanylidene-1,3-thiazolidin-3-yl)hexane-1,6-dione
• 1,?6-?Bis(2-?sulfanylidene-?1,?3-?thiazolidin-?3-?yl)?hexane-?1,?6-?dione
• 74058-83-6
• 3,3'(1,6-dioxo-1,6-hexanediyl)bis-2-thiazolidinethione
• DTXSID50406659
• 1,6-Bis(2-sulfanylidene-1,3-thiazolidin-3-yl)hexane-1,6-dione

• Inchi： 1S/C12H16N2O2S4/c15-9(13-5-7-19-11(13)17)3-1-2-4-10(16)14-6-8-20-12(14)18/h1-8H2
• InChI Key： KWQQSWINFGXVOL-UHFFFAOYSA-N
• SMILES： S1C(N(CC1)C(CCCCC(N1C(=S)SCC1)=O)=O)=S

Computed Properties

• Exact Mass: 348.00946245g/mol
• Monoisotopic Mass: 348.00946245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 155Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on 1,6-Bis(2-sulfanylidene-1,3-thiazolidin-3-yl)hexane-1,6-dione

Comprehensive Overview of 1,6-Bis(2-sulfanylidene-1,3-thiazolidin-3-yl)hexane-1,6-dione (CAS No. 74058-83-6)

1,6-Bis(2-sulfanylidene-1,3-thiazolidin-3-yl)hexane-1,6-dione, with the CAS number 74058-83-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique thiazolidine and dione functional groups, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure, which includes sulfanylidene moieties, contributes to its versatility in various applications, ranging from pharmaceutical intermediates to advanced material synthesis.

The compound's hexane-1,6-dione backbone provides a rigid framework that enhances its stability and reactivity. Researchers have explored its potential as a cross-linking agent in polymer chemistry, where its ability to form stable bonds with other molecules is highly valued. Additionally, the presence of thiazolidine rings in its structure has sparked interest in its biological activity, particularly in the context of drug discovery and enzyme inhibition. These features align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly alternatives for chemical processes.

In recent years, the demand for 1,6-Bis(2-sulfanylidene-1,3-thiazolidin-3-yl)hexane-1,6-dione has increased due to its potential role in nanotechnology and bioconjugation. Its ability to interact with biomolecules makes it a promising candidate for targeted drug delivery systems and diagnostic tools. This aligns with the growing focus on personalized medicine and precision therapeutics, where tailored solutions are essential for effective treatment outcomes. The compound's CAS no 74058-83-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the preparation of 1,6-Bis(2-sulfanylidene-1,3-thiazolidin-3-yl)hexane-1,6-dione involves multi-step reactions that highlight the importance of regioselectivity and stereochemical control. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structural integrity. These methodologies are critical for ensuring the compound's suitability in high-value applications, such as catalysis and functional material design.

The compound's thiazolidine-based structure also positions it as a potential candidate for antioxidant and anti-inflammatory applications. With the rise of nutraceuticals and cosmeceuticals, there is a growing interest in molecules that can mitigate oxidative stress and support skin health. This has led to increased inquiries about 74058-83-6 in industry forums and research publications, underscoring its multifaceted utility.

In conclusion, 1,6-Bis(2-sulfanylidene-1,3-thiazolidin-3-yl)hexane-1,6-dione (CAS No. 74058-83-6) represents a compelling example of how specialized organic compounds can drive innovation across diverse fields. Its unique chemical properties, combined with its applicability in biomedical research and material science, make it a valuable asset for scientists and engineers alike. As research continues to uncover new possibilities for this compound, its role in advancing sustainable technologies and healthcare solutions is expected to expand further.